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Compound of Interest

Compound Name: Bis-PEG8-acid

Cat. No.: B606185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Bis-
PEG8-acid, a bifunctional PEG linker integral to bioconjugation, drug delivery systems, and the

development of PROTACs and antibody-drug conjugates (ADCs).[1][2][3][4][5] While generally

considered non-hazardous, adherence to proper laboratory protocols is essential to ensure

personnel safety and maintain the integrity of this critical reagent.

Core Concepts and Applications
Bis-PEG8-acid, also known by its IUPAC name 4,7,10,13,16,19,22,25-octaoxaoctacosanedioic

acid, is a hydrophilic polyethylene glycol (PEG) derivative. Its key feature is the presence of

terminal carboxylic acid groups, which can be activated to react with primary amine groups on

molecules such as proteins, peptides, or other compounds to form stable amide bonds. The

hydrophilic PEG spacer enhances the solubility of the resulting conjugate in aqueous media.

Quantitative Data Summary
A clear understanding of the physicochemical properties of Bis-PEG8-acid is fundamental to

its safe handling and application. The following table summarizes key quantitative data.
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Property Value Source(s)

Chemical Formula C20H38O12

Molecular Weight 470.51 g/mol

CAS Number 1246189-43-4

Appearance Solid

Purity >97%

Solubility
Soluble in water, DMSO, DCM,

DMF

Experimental Protocols: A Framework for Safe
Handling
While specific experimental protocols will vary based on the application, the following outlines a

general framework for the safe handling of Bis-PEG8-acid in a laboratory setting. This is based

on standard practices for handling non-hazardous chemical reagents.

Receiving and Initial Inspection
Procedure: Upon receipt, visually inspect the packaging for any signs of damage or leakage.

Verify that the product name, CAS number, and quantity match the order specifications.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves.

Storage
Short-Term Storage (days to weeks): Store in a dry, dark environment at 0 - 4°C.

Long-Term Storage (months to years): For extended periods, store at -20°C.

General Guidance: Keep the container tightly sealed to prevent moisture absorption.

Preparation of Stock Solutions
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Procedure: To prepare a stock solution, allow the reagent to equilibrate to room temperature

before opening the container to prevent condensation. Weigh the desired amount of Bis-
PEG8-acid in a clean, dry container. Add the appropriate solvent (e.g., DMSO) and mix until

fully dissolved.

PPE: Wear a lab coat, safety glasses, and chemical-resistant gloves.

Use in Reactions (e.g., Amide Coupling)
Procedure: Conduct all reactions within a well-ventilated fume hood. The terminal carboxylic

acids of Bis-PEG8-acid can be reacted with primary amines in the presence of activating

agents like EDC or HATU.

PPE: A lab coat, safety glasses, and appropriate gloves are mandatory.

Disposal
Procedure: Dispose of unused material and waste in accordance with local, state, and

federal regulations. As it is considered a non-hazardous chemical, standard chemical waste

disposal procedures are typically appropriate.

Visualizing the Workflow: From Receipt to Disposal
The following diagram illustrates the key stages in the safe handling and use of Bis-PEG8-
acid.
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Caption: A logical workflow for the safe handling of Bis-PEG8-acid.

Hazard Identification and Safety Precautions
Bis-PEG8-acid is generally shipped under ambient temperature as a non-hazardous chemical.

However, as with any laboratory chemical, it is crucial to follow standard safety practices.

Eye Contact: May cause eye irritation. In case of contact, immediately flush eyes with plenty

of water for at least 15 minutes.

Skin Contact: May cause skin irritation. In case of contact, wash off with soap and plenty of

water.

Inhalation: May be harmful if inhaled. Move the person into fresh air.

Ingestion: May be harmful if swallowed. Rinse mouth with water.

Always wash hands thoroughly after handling. Do not eat, drink, or smoke when using this

product.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Bis-PEG8-acid:

Eye/Face Protection: Use safety glasses with side-shields.

Skin Protection: Wear appropriate protective gloves and a lab coat.

Respiratory Protection: Not required under normal conditions of use. If dust is generated, a

dust mask may be appropriate.

Signaling Pathways and Logical Relationships
The primary role of Bis-PEG8-acid is as a linker in bioconjugation. The logical relationship in a

typical reaction is illustrated below.
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Caption: The reaction pathway for conjugating Bis-PEG8-acid.

By adhering to these guidelines, researchers can safely and effectively utilize Bis-PEG8-acid
in their drug development and bioconjugation endeavors. Always consult the specific Safety

Data Sheet (SDS) provided by the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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